Cas no 2090914-30-8 (Ethyl 5-bromo-6-methylpyrazine-2-carboxylate)

• Product Name: Ethyl 5-bromo-6-methylpyrazine-2-carboxylate
• CAS No: 2090914-30-8
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4710821
• Update Time: 2025-05-28

Ethyl 5-bromo-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-6-methylpyrazine-2-carboxylate

• Inchi： 1S/C8H9BrN2O2/c1-3-13-8(12)6-4-10-7(9)5(2)11-6/h4H,3H2,1-2H3
• InChI Key： MLOIVEBQSQXNSH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C=N1)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 315.9±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-bromo-6-methylpyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-bromo-6-methylpyrazine-2-carboxylate

Ethyl 5-bromo-6-methylpyrazine-2-carboxylate (CAS No. 2090914-30-8): A Versatile Building Block in Modern Organic Synthesis

Ethyl 5-bromo-6-methylpyrazine-2-carboxylate (CAS 2090914-30-8) is a high-value heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This pyrazine derivative serves as a critical intermediate for synthesizing complex molecules due to its unique bromine substitution pattern and ester functionality. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds in drug discovery pipelines.

The compound's structural features – including the reactive 5-bromo group and 6-methyl substituent – enable diverse cross-coupling reactions, particularly in palladium-catalyzed transformations. Researchers increasingly utilize this building block for Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, as evidenced by its rising mentions in medicinal chemistry patents. Its ethyl carboxylate moiety further allows straightforward derivatization to amides or acids, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) exploration.

In material science applications, Ethyl 5-bromo-6-methylpyrazine-2-carboxylate demonstrates potential for constructing π-conjugated systems in organic electronics. The electron-deficient pyrazine core contributes to charge transport properties, making it relevant for developing organic semiconductors and OLED materials. This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool, particularly in projects investigating structure-property relationships.

Synthetic protocols for this compound often emphasize atom economy and green chemistry principles, responding to the chemical industry's sustainability initiatives. Recent methodological improvements focus on catalytic bromination strategies and flow chemistry approaches to enhance production efficiency. These developments address frequently searched topics like "sustainable heterocycle synthesis" and "scalable pyrazine production" in scientific databases.

Analytical characterization of CAS 2090914-30-8 typically involves advanced techniques such as multidimensional NMR (including ¹³C and ¹H spectra) and high-resolution mass spectrometry. The compound's crystalline properties have been studied via X-ray diffraction, providing structural insights valuable for computational chemistry and molecular modeling applications. Such detailed characterization data meets the pharmaceutical industry's stringent quality-by-design (QbD) requirements.

Market trends indicate growing interest in halogenated pyrazines like this compound, driven by their utility in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. The 5-bromo-6-methyl substitution pattern offers distinct steric and electronic effects that influence target binding affinity – a hot topic in drug discovery forums and medicinal chemistry webinars. These applications connect with frequently searched terms such as "next-generation drug modalities" and "fragment-based drug design".

Handling and storage recommendations for Ethyl 5-bromo-6-methylpyrazine-2-carboxylate emphasize protection from moisture-sensitive degradation and light-induced reactions. Standard procedures recommend storage under inert atmosphere conditions at controlled temperatures, following good laboratory practice (GLP) guidelines. These protocols align with industry standards for handling air-sensitive reagents, a common concern reflected in chemical safety searches.

The compound's commercial availability through specialized fine chemical suppliers has expanded significantly since 2020, with purity specifications typically exceeding 98% HPLC. This availability supports its growing adoption in high-throughput screening libraries and combinatorial chemistry approaches. Current research directions explore its incorporation into DNA-encoded libraries (DELs) – a trending topic in pharmaceutical R&D circles.

Future applications may leverage the compound's potential in bioconjugation chemistry and click chemistry reactions, particularly for developing theranostic agents. The pyrazine aromatic system offers opportunities for creating fluorescent probes and molecular imaging tools, connecting with emerging interests in precision medicine technologies. These prospective uses position CAS 2090914-30-8 as a compound with enduring relevance across multiple scientific disciplines.